Iron;yttrium

• CAS No.: 37294-51-2
• Molecular Formula: FeY
• Molecular Weight: 144.75 g/mol
• IUPAC Name: iron;yttrium
• InChI: InChI=1S/Fe.Y
• InChI Key: MTRJKZUDDJZTLA-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Y]

Description

Iron;yttrium, also known as yttrium iron garnet, is a ferrimagnetic material that has garnered significant attention in the fields of material science and technology. This compound is composed of yttrium, iron, and oxygen ions arranged in a garnet-type crystal structure. Discovered in the mid-20th century, yttrium iron garnet has evolved far beyond its initial applications, proving itself as a backbone in the realms of microwave and optical technologies .

Preparation Methods

The synthesis of yttrium iron garnet involves various methods, each with its own set of advantages and challenges. One traditional method is the solid-state reaction technique, which involves firing a stoichiometric mixture of yttrium, iron, and oxygen at high temperatures . This method, while cost-effective, requires precise control of reaction conditions to ensure the formation of high-quality yttrium iron garnet.

Another method involves the use of chemical vapor deposition, where precursor solutions of yttrium and iron compounds are vaporized and deposited onto a substrate to form thin films of yttrium iron garnet . This method allows for better control over the material’s properties and is often used in the production of high-performance devices.

Chemical Reactions Analysis

Yttrium iron garnet undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, yttrium readily reacts with dilute acids to form yttrium ions and hydrogen gas . It also reacts with halogens to form yttrium halides, such as yttrium chloride . These reactions typically require specific reagents and conditions, such as the presence of acids or halogens and controlled temperatures.

The major products formed from these reactions include yttrium ions, yttrium halides, and hydrogen gas. These products are often used in further chemical processes or applications in various fields.

Scientific Research Applications

Yttrium iron garnet (YIG) is a synthetic mineral with the formula Y3Fe5O12, important in various technological applications . It is a ferromagnetic material transparent to light wavelengths over 600 nm, positioning it at the infrared end of the spectrum . YIG's applications span microwave, acoustic, optical, and magneto-optical technologies .

Specific Applications

• Microwave Technology YIG is used in microwave YIG filters . Its high Q-factor is exploited to make resonators and filters in microwave devices .
• Acoustics YIG is utilized in acoustic transmitters and transducers .
• Optics and Magneto-Optics YIG is employed in solid-state lasers, Faraday rotators, and various nonlinear optics applications . Its high Verdet constant and transparency in the infrared make it suitable for optical and magneto-optical applications .
• Data Storage YIG is used in data storage solutions . Yttrium iron oxide nanoparticles can be utilized in magnetic storage media, such as hard drives and magnetic tapes, due to their antiferromagnetic properties .
• Magnetic Resonance Imaging (MRI) Functionalized with biological molecules, YFeO₃ nanoparticles have shown potential as MRI contrast agents, allowing for enhanced imaging and high-resolution diagnostics .
• Magnetic Targeting YFeO₃ nanoparticles can be used in magnetic drug delivery systems, where the particles are targeted and guided to specific locations in the body using an external magnetic field .
• Catalysis YFeO₃ nanoparticles are utilized as catalysts or catalyst supports in various chemical processes, such as oxidation reactions, dehydrogenation, and hydrocarbon cracking . They can also be used in environmentally friendly processes like pollutant degradation, CO₂ reduction, and wastewater treatment .
• Energy Storage and Conversion YFeO₃ nanoparticles can be incorporated into the electrode materials of lithium-ion batteries and are used in the development of supercapacitors for energy storage . They can also be used in solar cells to improve light absorption and energy conversion efficiency .

Research and Development

Recent research explores YIG films and their applications, with a focus on high-frequency magnetization dynamics . Studies also cover the crystallization behavior of YIG thin films and lateral solid-phase epitaxy to produce high-quality thin films for spintronics .

Case Study: Magnetic Hyperthermia

• A study used hybrid microwave-assisted hydrothermal and sol–gel auto-combustion techniques to synthesize YIG .
• The YIG synthesized by the sol-gel auto-combustion method demonstrated superior heating efficiency due to its higher saturation magnetization of 26.39 emu/g .
• The prepared YIG was found to be biocompatible, suggesting potential for use in various biomedical applications .

Table of Applications

Application	Description
Microwave Filters	Utilizes YIG's properties for filtering signals in microwave devices .
Acoustic Transducers	YIG is used in devices that convert electrical signals into acoustic waves and vice versa .
Faraday Rotators	YIG is used in solid-state lasers for its magneto-optical properties .
Data Storage	YIG nanoparticles are used in magnetic storage media for high-density data storage .
Magnetic Hyperthermia	YIG is explored as a material to generate heat for tumor treatment .
MRI Contrast Agents	Functionalized YFeO₃ nanoparticles enhance imaging and diagnostics in MRI .
Drug Delivery Systems	YFeO₃ nanoparticles are used to target and guide drugs to specific locations in the body using magnetic fields .
Catalysis	YFeO₃ nanoparticles act as catalysts in chemical processes, pollutant degradation, CO₂ reduction, and wastewater treatment .
Lithium-Ion Batteries	YFeO₃ nanoparticles are incorporated into electrode materials to enhance battery performance .
Supercapacitors	YFeO₃ nanoparticles are used for rapid energy discharge and recharge in energy-efficient systems .
Solar Cells	YFeO₃ is used to improve light absorption and energy conversion efficiency in solar cells .
Alloying	Yttrium is used as a deoxidizer, desulfurizer, denitrifier, or degasser in alloys, enhancing properties like high-temperature oxidation resistance .

Mechanism of Action

The mechanism of action of yttrium iron garnet involves its ferrimagnetic nature, which is characterized by a high Curie temperature and low damping factor . These properties enable the material to maintain its magnetic capabilities even at elevated temperatures, making it ideal for devices operating across a broad range of thermal conditions.

At the molecular level, yttrium iron garnet’s unique crystal structure facilitates its magnetic and optical behavior. Yttrium ions occupy dodecahedral sites, while iron ions are positioned in both octahedral and tetrahedral sites, and oxygen ions form tetrahedra around these metals . This specific configuration is instrumental in fostering the material’s ferrimagnetic behavior and its optical and magnetic phenomena.

Comparison with Similar Compounds

Yttrium iron garnet is often compared with other similar compounds, such as yttrium aluminum garnet and yttrium barium copper oxide. While yttrium aluminum garnet is primarily used in the production of high-powered lasers and optical fibers , yttrium barium copper oxide is known for its use in high-temperature superconductors .

What sets yttrium iron garnet apart is its combination of high Curie temperature, low damping factor, and significant magneto-optical effects . These properties make it an indispensable material in the development of advanced technological applications, particularly in the fields of microwave and optical technologies.